Cas no 1566484-12-5 (1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]-)

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]-
• CAS No: 1566484-12-5
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 5263342
• Update Time: 2025-06-12

1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]-

• Inchi： 1S/C8H13ClN4O/c1-8(2,3)14-4-5-11-6(9)13-7(10)12-5/h4H2,1-3H3,(H2,10,11,12,13)
• InChI Key： LRLLPYGRTIPFJO-UHFFFAOYSA-N
• SMILES： N1=C(COC(C)(C)C)N=C(Cl)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]-

Comprehensive Overview of 1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]- (CAS No. 1566484-12-5)

1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]- (CAS No. 1566484-12-5) is a specialized chemical compound belonging to the triazine family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The presence of both chloro and tert-butoxymethyl functional groups in its structure makes it a versatile intermediate for further chemical modifications.

One of the most frequently searched questions about this compound is: "What are the applications of 1,3,5-Triazin-2-amine derivatives?" Researchers and industry professionals are particularly interested in its role as a building block for synthesizing more complex molecules. For instance, triazine-based compounds are widely explored in drug discovery due to their ability to interact with biological targets, such as enzymes and receptors. The 4-chloro-6-[(1,1-dimethylethoxy)methyl]- substitution pattern in this compound offers a reactive site for nucleophilic displacement reactions, making it valuable for creating novel therapeutic agents.

Another hot topic related to this compound is its potential use in sustainable chemistry. With growing environmental concerns, scientists are investigating greener synthetic routes and eco-friendly applications for triazine derivatives. The tert-butoxymethyl group in CAS No. 1566484-12-5 could serve as a protective group or a leaving group in multi-step syntheses, reducing waste and improving atom economy. This aligns with the broader trend of green chemistry, which emphasizes minimizing hazardous byproducts and optimizing resource efficiency.

From a technical perspective, the compound's molecular formula and weight are critical data points for researchers. The 1,3,5-Triazin-2-amine core provides a stable heterocyclic framework, while the chloro and tert-butoxymethyl substituents enhance its reactivity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and ensure its purity. These methods are often discussed in forums and research papers, addressing queries like "How to analyze triazine derivatives?" or "What solvents are suitable for 1,3,5-Triazin-2-amine compounds?".

In the agrochemical sector, triazine derivatives are known for their herbicidal and fungicidal properties. While CAS No. 1566484-12-5 itself may not be a commercial agrochemical, its structural features make it a candidate for developing new crop protection agents. This ties into the increasing demand for high-efficiency pesticides that are less harmful to non-target organisms. Researchers are also exploring its potential in smart materials, such as polymers with tailored properties for industrial applications.

Storage and handling of 1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]- require adherence to standard laboratory safety protocols. Although it is not classified as a hazardous material, proper ventilation and personal protective equipment (PPE) are recommended. This aspect is often highlighted in safety data sheets (SDS) and aligns with the industry's focus on occupational health and safety.

In summary, 1,3,5-Triazin-2-amine, 4-chloro-6-[(1,1-dimethylethoxy)methyl]- (CAS No. 1566484-12-5) is a promising compound with diverse applications in research and industry. Its unique structure and reactivity make it a valuable tool for chemists working in drug discovery, sustainable chemistry, and materials science. As interest in triazine chemistry continues to grow, this compound is likely to remain a focal point for innovation and development.